Cas no 2137622-44-5 (1,3-Benzodioxole-5-methanesulfonamide, 7-methoxy-)

• Product Name: 1,3-Benzodioxole-5-methanesulfonamide, 7-methoxy-
• CAS No: 2137622-44-5
• MF: C₉H₁₁NO₅S
• MW: 245.252341508865
• CID: 5286825
• Update Time: 2025-09-28

1,3-Benzodioxole-5-methanesulfonamide, 7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-methanesulfonamide, 7-methoxy-

• Inchi： 1S/C9H11NO5S/c1-13-7-2-6(4-16(10,11)12)3-8-9(7)15-5-14-8/h2-3H,4-5H2,1H3,(H2,10,11,12)
• InChI Key： JHHPVFDPCRNKEG-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C=C(CS(N)(=O)=O)C=C2OC1

Additional information on 1,3-Benzodioxole-5-methanesulfonamide, 7-methoxy-

Introduction to 1,3-Benzodioxole-5-methanesulfonamide, 7-methoxy- (CAS No. 2137622-44-5)

1,3-Benzodioxole-5-methanesulfonamide, 7-methoxy-, identified by its Chemical Abstracts Service number (CAS No. 2137622-44-5), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzodioxole class, which is known for its diverse biological activities and potential applications in medicinal chemistry. The presence of a methanesulfonamide group at the 5-position and a methoxy group at the 7-position introduces unique functional properties that make this molecule of particular interest for further investigation.

The structural features of 1,3-Benzodioxole-5-methanesulfonamide, 7-methoxy- contribute to its potential utility in various chemical and biological contexts. The benzodioxole core is a well-studied scaffold that has been explored for its pharmacological effects, including anti-inflammatory, antimicrobial, and even anticancer properties. The methanesulfonamide moiety is another key functional group that often enhances the solubility and bioavailability of compounds, making it a valuable modification in drug design.

In recent years, there has been a growing interest in derivatives of benzodioxole due to their promising pharmacological profiles. Researchers have been particularly focused on modulating the electronic and steric properties of these molecules to optimize their biological activity. The introduction of the methoxy group at the 7-position in 1,3-Benzodioxole-5-methanesulfonamide, 7-methoxy- is believed to influence the compound's interaction with biological targets, potentially enhancing its efficacy or selectivity.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The benzodioxole scaffold has shown promise in treating various diseases, and modifications such as those seen in 1,3-Benzodioxole-5-methanesulfonamide, 7-methoxy- could lead to more effective treatments with fewer side effects. Current research is exploring how structural variations can influence the pharmacokinetic and pharmacodynamic properties of these compounds.

The synthesis of 1,3-Benzodioxole-5-methanesulfonamide, 7-methoxy- involves sophisticated organic chemistry techniques that require careful optimization to ensure high yield and purity. The process typically involves multi-step reactions that include functional group transformations such as sulfonylation and methylation. Advanced synthetic methodologies are employed to achieve the desired structure with minimal byproducts.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 1,3-Benzodioxole-5-methanesulfonamide, 7-methoxy- at both molecular and cellular levels. Molecular modeling studies have helped researchers predict how this compound might interact with biological targets such as enzymes and receptors. These insights are invaluable for designing experiments and guiding further development efforts.

In addition to its pharmaceutical potential, 1,3-Benzodioxole-5-methanesulfonamide, 7-methoxy- may find applications in other areas of chemical research. For instance, it could serve as a building block for more complex molecules or be used as an intermediate in synthetic pathways leading to other bioactive compounds. The versatility of this compound makes it a valuable asset in both academic and industrial research settings.

The safety profile of 1,3-Benzodioxole-5-methanesulfonamide, 7-methoxy- is another critical consideration in its development and application. While preliminary studies suggest that it may have favorable properties from a toxicological standpoint, further testing is necessary to fully understand its potential risks and benefits. Researchers are employing various assays to evaluate its acute toxicity, chronic effects, and potential for metabolic activation.

One area where this compound shows particular promise is in the treatment of neurological disorders. Benzodioxole derivatives have been investigated for their ability to modulate neurotransmitter systems that are involved in conditions such as depression and anxiety. The unique combination of functional groups in 1,3-Benzodioxole-5-methanesulfonamide, 7-methoxy- may make it an effective candidate for developing new therapies targeting these conditions.

The future direction of research on 1,3-Benzodioxole-5-methanesulfonamide, 7-methoxy- will likely involve both laboratory synthesis and preclinical studies. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into tangible therapeutic benefits. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.

In conclusion,1,3-Benzodioxole-5-methanesulfonamide, with its CAS number 2137622-44-5, represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a compelling subject for further research. As scientists continue to explore its potential applications,this compound holds great promise for contributing to the development of novel treatments across multiple therapeutic areas.